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Compound of Interest

Compound Name: [FeCl2bis(dppbz)]

CAS No.: 101566-80-7

Cat. No.: B3339339

Get Quote

Executive Summary & Chemical Profile
FeCl2bis(dppbz) (Dichlorobis(1,2-bis(diphenylphosphino)benzene)iron(II)) is a specialized

organometallic complex used primarily as a catalyst in cross-coupling reactions and C-H

activation. Unlike simple iron salts, this compound combines the corrosivity of iron(II) halides

with the air-sensitivity and biological activity of phosphine ligands.

Critical Safety Directive: Treat this compound as Air-Sensitive, Moisture-Sensitive, and a

Severe Irritant/Corrosive. All manipulation must occur under an inert atmosphere (Nitrogen or

Argon) to preserve chemical integrity and prevent the release of hazardous hydrolysis

byproducts (HCl and phosphine oxides).
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Property Detail

Chemical Name
Dichlorobis(1,2-

bis(diphenylphosphino)benzene)iron(II)

Formula (Assumed stoichiometry based on "bis")

Appearance
Typically a dark solid (purple/brown/green

depending on spin state)

Stability
Unstable in air/moisture.[1][2][3] Oxidizes to

Fe(III) species.

Solubility
Soluble in DCM, THF, Chlorobenzene. Insoluble

in Pentane/Hexane.

Hazard Identification & Risk Assessment
Based on GHS Classification of components and analogous iron-phosphine complexes.

Primary Hazards[4]
Skin Corrosion/Irritation (Category 1B/2): The FeCl

core hydrolyzes on contact with moisture (skin/mucous membranes) to form Hydrochloric
Acid (HCl).

Eye Damage (Category 1): Risk of irreversible corneal damage upon contact.

Specific Target Organ Toxicity (Phosphines): Chronic exposure to phosphine ligands may

affect the central nervous system and liver.

Pyrophoricity (Latent): While not strictly pyrophoric in bulk, finely divided dust or

concentrated solutions can heat rapidly upon air exposure.

Mechanism of Danger
The danger lies in hydrolysis. Upon contact with ambient moisture:

Result: Immediate acid burns and release of free ligand.
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Personal Protective Equipment (PPE) Matrix
This protocol uses a Tiered Protection System based on the scale of operation.

Tier 1: Analytical/Small Scale (< 100 mg)
Context: Weighing in Glovebox, NMR preparation.

Zone Equipment Specification

Respiratory Fume Hood / Glovebox

No active respirator needed if

inside a negative-pressure

glovebox or Class II hood.

Dermal Double Gloves

Inner: Nitrile (4 mil). Outer:

Nitrile (4-8 mil). Change outer

gloves immediately upon

splash.

Ocular Safety Glasses
ANSI Z87.1 compliant with

side shields.

Body Lab Coat

100% Cotton or Nomex (fire-

resistant) recommended due to

solvent flammability.

Tier 2: Preparative/Large Scale (> 100 mg)
Context: Synthesis, Reaction Setup, Schlenk Line work.
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Zone Equipment Specification

Respiratory Fume Hood + Sash

Work strictly behind the sash.

If working outside containment

(rare), use N95 with Acid Gas

cartridge.

Dermal Chemical Resistant Gloves

Laminate (Silver Shield/4H) or

Thick Nitrile (8 mil+). Standard

nitrile degrades rapidly in DCM

(common solvent).

Ocular Chemical Goggles

Indirect vented goggles. Face

shield required if pouring

solutions.

Body Chemical Apron
Tyvek or rubber apron over lab

coat to prevent soak-through.

Operational Handling Protocols
A. The "Inert-First" Weighing Protocol
Objective: Prevent oxidation and hydrolysis during transfer.

Preparation: Dry all glassware (vials, spatulas) in an oven at 120°C for >2 hours. Transfer

hot to the glovebox antechamber.

Atmosphere: Cycle antechamber 3 times (Vacuum/Argon). Ensure

and

levels are < 5 ppm.

Weighing:

Place an antistatic gun inside the box to neutralize static on the solid.

Weigh directly into the reaction vessel or a pre-tared vial.
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Do not use weighing paper (static risk); use weighing boats or glass.

Sealing: Cap the vial tightly and wrap with Parafilm or electrical tape inside the box before

bringing it out.

B. Schlenk Line Transfer Workflow
For transferring the compound from storage to a reaction flask without a glovebox.
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Start: Solid in Sealed Vial

Check Schlenk Line
(Vac < 100 mTorr, Ar Flow)

Flame Dry Reaction Flask
Cycle Vac/Ar 3x

Open Flask under
High Argon Counterflow

Rapid Solid Addition
(Funnel/Spatula)

 Critical Step

Reseal & Purge
(Cycle Vac/Ar 3x)

Add Anhydrous Solvent
via Syringe

Click to download full resolution via product page

Figure 1: Standard Schlenk line solid transfer protocol to maintain inert atmosphere.
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Emergency Response & Disposal
Spill Management
Scenario: A vial breaks inside the fume hood.

Alert: Announce the spill.

PPE Up: Don double nitrile gloves and goggles.

Quench: Cover the solid with dry sand or vermiculite.

Do not use water directly, as this will generate HCl gas.

Clean: Sweep into a container. Wipe the surface with a paper towel soaked in dilute sodium

bicarbonate (

) to neutralize trace acid.

Disposal: Label as "Heavy Metal Waste (Iron) + Phosphine".

Exposure First Aid[5][6]
Skin: Brush off dry powder before rinsing. Rinse with water for 15 minutes. Apply Calcium

Gluconate gel if HF was involved (unlikely here, but standard for some counter-ions);

otherwise, treat as an acid burn.

Eyes: Flush for 15 minutes holding eyelids open.[4] Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[5][6][7][8]

Waste Disposal
Never dispose of [FeCl2bis(dppbz)] in the trash or down the drain.

Quenching: Dissolve waste material in a solvent (e.g., acetone). Slowly add dilute bleach

(sodium hypochlorite) or hydrogen peroxide to oxidize the phosphine ligands to phosphine

oxides (less toxic).

Neutralization: Neutralize the iron salt with sodium bicarbonate.
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Stream: Dispose of the resulting sludge in the Solid Heavy Metal Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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